Cas no 1807297-90-0 (Methyl 3-cyano-2-formyl-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-formyl-5-nitrobenzoate
• CAS No: 1807297-90-0
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952416
• Update Time: 2025-10-18

Methyl 3-cyano-2-formyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-formyl-5-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)8-3-7(12(15)16)2-6(4-11)9(8)5-13/h2-3,5H,1H3
• InChI Key： VEQGWQRMRCTPIB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C#N)C=1C=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 3-cyano-2-formyl-5-nitrobenzoate

Methyl 3-cyano-2-formyl-5-nitrobenzoate (CAS No. 1807297-90-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-cyano-2-formyl-5-nitrobenzoate (CAS No. 1807297-90-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its nitro, cyano, and formyl functional groups, presents a versatile platform for the development of novel pharmaceuticals and agrochemicals. The intricate arrangement of these groups not only contributes to its reactivity but also opens up diverse possibilities for synthetic modifications and biological applications.

The Methyl 3-cyano-2-formyl-5-nitrobenzoate molecule is particularly intriguing because of its potential to serve as an intermediate in the synthesis of more complex molecules. The presence of the formyl group (-CHO) allows for further derivatization via condensation reactions, while the cyano group (-CN) can participate in nitrile chemistry, leading to the formation of amides or carboxylic acids. Additionally, the nitro group (-NO₂) can be reduced to an amine, providing another pathway for structural diversification.

In recent years, there has been a surge in research focused on harnessing the properties of nitroaromatic compounds for therapeutic applications. The nitro group, when strategically incorporated into molecular frameworks, can enhance binding affinity and metabolic stability, making such compounds attractive candidates for drug development. For instance, studies have demonstrated that nitroaromatics can exhibit potent antimicrobial and anti-inflammatory properties. The Methyl 3-cyano-2-formyl-5-nitrobenzoate compound, with its multiple reactive sites, aligns well with this trend and offers a promising scaffold for exploring new pharmacological interventions.

The formyl group in Methyl 3-cyano-2-formyl-5-nitrobenzoate is another key feature that contributes to its utility in synthetic chemistry. This group is highly reactive and can undergo a variety of transformations, including condensation with alcohols to form esters or with amines to yield amides. Such reactions are fundamental in the synthesis of peptides and other biologically active molecules. Furthermore, the formyl group can be oxidized to a carboxylic acid, expanding its synthetic utility even further.

The cyano group present in the molecule also plays a crucial role in its chemical behavior. The cyano functionality is known for its ability to participate in nucleophilic addition reactions, making it a valuable component in constructing more complex molecular architectures. Additionally, the cyano group can be hydrolyzed to form a carboxylic acid under acidic or basic conditions, providing another route for functionalization.

Recent advancements in computational chemistry have further enhanced our understanding of how Methyl 3-cyano-2-formyl-5-nitrobenzoate interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to various enzymes and receptors with high affinity. These findings have spurred interest in developing derivatives of Methyl 3-cyano-2-formyl-5-nitrobenzoate as potential drugs for treating a range of diseases.

In addition to its pharmaceutical applications, Methyl 3-cyano-2-formyl-5-nitrobenzoate has shown promise in agrochemical research. The unique combination of functional groups makes it a suitable candidate for developing novel pesticides and herbicides. For example, derivatives of this compound have been investigated for their ability to inhibit certain enzymes involved in plant growth regulation. Such findings could lead to the development of more effective and environmentally friendly agrochemicals.

The synthesis of Methyl 3-cyano-2-formyl-5-nitrobenzoate involves several key steps that highlight the compound's complexity and synthetic appeal. Typically, the synthesis begins with the nitration of benzoic acid derivatives followed by functional group interconversion through cyanation and formylation reactions. These steps require careful control of reaction conditions to ensure high yield and purity.

The versatility of Methyl 3-cyano-2-formyl-5-nitrobenzoate extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For instance, researchers have investigated its potential use in the development of organic electronic materials due to its ability to undergo polymerization reactions under specific conditions.

In conclusion, Methyl 3-cyano-2-formyl-5-nitrobenzoate (CAS No. 1807297-90-0) is a multifaceted compound with significant potential across various fields of chemical biology and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new pharmaceuticals, agrochemicals, and advanced materials.